Cas no 162061-34-9 (a-D-Mannopyranoside, methyl2,3,4,6-tetrakis-O-(phenylmethyl)-1-thio-)

• Product Name: a-D-Mannopyranoside, methyl2,3,4,6-tetrakis-O-(phenylmethyl)-1-thio-
• CAS No: 162061-34-9
• MF: C₃₅H₃₈O₅S
• MW: 570.73822927475
• CID: 109883
• PubChem ID: 11039083
• Update Time: 2025-04-18

a-D-Mannopyranoside, methyl2,3,4,6-tetrakis-O-(phenylmethyl)-1-thio- Chemical and Physical Properties

Names and Identifiers

• a-D-Mannopyranoside, methyl2,3,4,6-tetrakis-O-(phenylmethyl)-1-thio-
• methyl 2,3,4,6-tetra-O-benzyl-1-thio-alpha-D-mannopyranoside
• METHYLMERCAPTO-2,3,4,6-TETRA-O-BENZYL-D-MANNANOPYRANOSIDE
• METHYLMERCAPTO-2,3,4,6-TETRA-O-BENZYL-D-MANNOPYRANOSIDE
• (2R,3S,4S,5R,6R)-2-methylsulfanyl-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane
• 162061-34-9
• (2R,3R,4S,5S,6R)-3,4,5-tris(benzyloxy)-2-(benzyloxymethyl)-6-(methylthio)tetrahydro-2H-pyran

• Inchi： 1S/C35H38O5S/c1-41-35-34(39-25-30-20-12-5-13-21-30)33(38-24-29-18-10-4-11-19-29)32(37-23-28-16-8-3-9-17-28)31(40-35)26-36-22-27-14-6-2-7-15-27/h2-21,31-35H,22-26H2,1H3/t31-,32-,33+,34+,35-/m1/s1
• InChI Key： UILNWDYGLDOQAD-HPRFQDQJSA-N
• SMILES： S(C)[C@@H]1[C@H]([C@H]([C@@H]([C@@H](COCC2C=CC=CC=2)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 570.24400
• Monoisotopic Mass: 570.24399548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 14
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 682.4°Cat760mmHg
• Flash Point: 366.5°C
• Refractive Index: 1.618
• PSA: 71.45000
• LogP: 7.04730